Cas no 885519-33-5 (Methyl 4-iodo-1H-indazole-6-carboxylate)

• Product Name: Methyl 4-iodo-1H-indazole-6-carboxylate
• CAS No: 885519-33-5
• MF: C₉H₇IN₂O₂
• MW: 302.068554162979
• MDL: MFCD07781371
• CID: 840454
• PubChem ID: 24728119
• Update Time: 2025-04-19

Methyl 4-iodo-1H-indazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-iodo-1H-indazole-6-carboxylate
• 4-Iodo-6-indazolecarboxylic acid methyl ester
• PB15917
• P10502
• AKOS016004264
• CS-0054604
• A861817
• 885519-33-5
• Methyl4-iodo-1H-indazole-6-carboxylate
• FZBDWCSGYBKAOD-UHFFFAOYSA-N
• SCHEMBL2730016
• 4-iodo-1H-indazole-6-carboxylic acid methyl ester
• DTXSID40646183
• DB-334861
• 4-Iodo-6-indazolecarboxylic acid methyl ester

• MDL： MFCD07781371
• Inchi： 1S/C9H7IN2O2/c1-14-9(13)5-2-7(10)6-4-11-12-8(6)3-5/h2-4H,1H3,(H,11,12)
• InChI Key： FZBDWCSGYBKAOD-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=CC2=C1C=NN2

Computed Properties

• Exact Mass: 301.95523g/mol
• Monoisotopic Mass: 301.95523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.948±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles